![molecular formula C12H7F3N4O4 B1384701 4-Azido-2-trifluoromethylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester CAS No. 2279122-71-1](/img/structure/B1384701.png)
4-Azido-2-trifluoromethylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester
Overview
Description
4-Azido-2-trifluoromethylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester (ATFME) is a novel small molecule that has been developed for use in various scientific research applications. ATFME is a versatile compound that has been used for a variety of purposes, including as a catalyst for organic reactions, as a fluorescent probe for imaging and sensing, and as a therapeutic agent for treating diseases. ATFME has a wide range of biochemical and physiological effects, and its advantages and limitations for laboratory experiments have been well-documented.
Scientific Research Applications
Synthesis Applications
Synthesis of 1,4-Dihydropyridines : 3,4,5-Trifluorobenzeneboronic acid, closely related to the compound of interest, has been used as a catalyst in the eco-friendly synthesis of 4-pyrazolyl 1,4-dihydropyridines, highlighting its potential in facilitating room-temperature cyclocondensation reactions (Sridhar & Perumal, 2005).
Formation of Pyrrolidine Derivatives : Research demonstrates the conversion of alkyl 4-aminobenzoates into alkyl 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoates, which are then transformed into 4-(3-dialkylamino-2,5-dioxo-2,3,4,5-tetrahydro-1H-pyrrol-1-yl)benzoates (Kolyamshin et al., 2007).
Chemical Reactions and Mechanisms
Staudinger Reaction on Azido Esters : The Staudinger reaction involving phenyl esters of α-azido acids, similar in structure to 4-Azido-2-trifluoromethylbenzoic acid, has been studied to produce 5-substituted 2H-1,2,3-triazol-4-ols (Taylor & Lohani, 2016).
Hydrolysis and Photolysis Studies : Investigations into the hydrolysis and photolysis of related quinol esters demonstrate the formation of oxenium ion intermediates and highlight the potential for photochemical applications (Wang et al., 2009).
Synthesis of Novel Compounds
- Creation of Functionalized CF3-1,2,3-Triazoles : Studies involving reactions of pyranones and azides, similar to the compound of interest, have led to the synthesis of functionalized CF3-1,2,3-triazoles, indicating its potential in the creation of novel chemical entities (Usachev et al., 2011).
Chemical Characterization and Analysis
Esters of 2-Iodoxybenzoic Acid : Research involving esters closely related to 4-Azido-2-trifluoromethylbenzoic acid indicates the potential for these compounds as oxidizing reagents in chemical syntheses (Zhdankin et al., 2005).
Esterification Reactions : The compound's relevance in esterification reactions is highlighted by research on similar esters, demonstrating their utility in synthesizing a wide array of carboxylic esters (Balalaie et al., 2008).
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 4-azido-2-(trifluoromethyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F3N4O4/c13-12(14,15)8-5-6(17-18-16)1-2-7(8)11(22)23-19-9(20)3-4-10(19)21/h1-2,5H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIODVIMKNJWQPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)C2=C(C=C(C=C2)N=[N+]=[N-])C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F3N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Azido-2-trifluoromethylbenzoic acid 2,5-dioxopyrrolidin-1-yl ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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